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Compound of Interest

Methyl 2,6-dimethyl-4-
Compound Name:
oxocyclohex-2-enecarboxylate

CAS No.: 67333-67-9

Cat. No.: B1365675

Get Quote

Executive Summary: The Isomeric Split

The molecular formula C10H1403 is not a single entity but a "chemical container"” for diverse
functionalities. In pharmaceutical research, this formula bifurcates into two primary domains:

* Therapeutic Agents (APIs): Represented by Mephenesin, an aryl glycerol ether used to
modulate skeletal muscle tone.

» Chiral Auxiliaries: Represented by Ketopinic Acid, a camphor-derived scaffold used to
resolve racemic mixtures in asymmetric synthesis.

Comparative Physicochemical Profile
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Ketopinic Acid (Chiral

Property Mephenesin (API)
Tool)
7,7-dimethyl-2-
3-(2-Methylphenoxy)propane- ]
IUPAC Name oxobicyclo[2.2.1]heptane-1-

1,2-diol

carboxylic acid

Core Scaffold

Aryl Glycerol Ether

Bicyclic Terpenoid (Camphor)

Primary Utility

Muscle Relaxant (Centrally
Acting)

Chiral Resolving Agent /
Ligand Synthesis

Chirality Racemic (typically) Enantiopure ((1S) or (1R))
~0.86 (Lipophilic/Hydrophilic
LogP (Lipop yerop ~1.5-2.0
balance)
N Soluble in Ethanol, Propylene )
Solubility Soluble in MeOH, CHCIs

Glycol

Deep Dive: Mephenesin (The Active Pharmaceutical

Ingredient)[1]

Structural Mechanism of Action

Mephenesin functions as a centrally acting muscle relaxant.[1] Unlike neuromuscular blockers

(e.g., curare) that act at the neuromuscular junction, Mephenesin acts on the spinal cord and

brainstem.

o Pharmacophore: The o-cresol ether linked to a glycerol moiety.[1][2]

o Mechanism: It depresses polysynaptic reflexes preferentially over monosynaptic reflexes.

This selectivity allows it to reduce muscle hypertonicity (spasticity) without causing profound

paralysis or respiratory depression at therapeutic doses.

* Receptor Modulation: Evidence suggests modulation of excitatory amino acid transmission

(glutamate antagonism) and effects on sodium channels, stabilizing neuronal membranes.

Metabolic Fate & Stability
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Mephenesin has a short half-life due to rapid metabolism. Understanding this pathway is critical
for designing analogs (e.g., Meprobamate was developed to overcome this metabolic
instability).

Primary Metabolic Route:
o Oxidation: The primary hydroxyl group is rapidly oxidized to a carboxylic acid.
e Product: Formation of 3-(o-tolyloxy)lactic acid.

o Consequence: The acid metabolite is inactive, leading to a short duration of action.

Visualization: Mephenesin Metabolic Pathway
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Figure 1: Metabolic instability of Mephenesin. The rapid oxidation of the primary alcohol group
limits its duration of action, necessitating frequent dosing or structural modification.

Experimental Protocol: Synthesis of Mephenesin

Objective: Synthesize Mephenesin via the Williamson Ether Synthesis using o-cresol and 3-
chloro-1,2-propanediol.

Safety Prerequisite:o-Cresol is corrosive and toxic. 3-Chloro-1,2-propanediol is a potential
carcinogen. All operations must occur in a fume hood.

Reagents & Stoichiometry
e 0-Cresol (10.8 g, 0.1 mol)

e 3-Chloro-1,2-propanediol (11.0 g, 0.1 mol)
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e Sodium Hydroxide (NaOH) (4.0 g, 0.1 mol) dissolved in Water (20 mL)

o Ethanol (95%, 50 mL)

Step-by-Step Methodology

e Phenoxide Formation:

o In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve o-cresol in the
ethanolic NaOH solution.

o Heat gently to 60°C for 15 minutes to ensure formation of sodium o-cresolate.

o Checkpoint: The solution should darken slightly; ensure complete dissolution of the base.
» Alkylation (Ether Formation):

o Add 3-chloro-1,2-propanediol dropwise over 20 minutes to the stirring phenoxide solution.

o Heat the mixture to reflux (approx. 80-85°C) for 1 hour.

o Reaction Logic: The phenoxide anion attacks the primary carbon of the chlorohydrin (or
the epoxide intermediate formed in situ) via an S_N2 mechanism.

e Isolation:
o Cool the mixture to room temperature. Sodium chloride (NaCl) will precipitate.
o Filter off the NaCl and wash the filter cake with a small amount of ethanol.
o Concentrate the filtrate under reduced pressure (Rotavap) to remove ethanol.
 Purification:
o Dissolve the oily residue in Benzene or Ethyl Acetate (50 mL).

o Wash with water (2 x 20 mL) to remove unreacted diol and salts.
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o Extract the organic layer with 5% NaOH (2 x 15 mL) to remove unreacted o-cresol (Critical
for purity).

o Dry over anhydrous MgSOa, filter, and evaporate solvent.

o Recrystallization: Recrystallize the resulting solid from water or an ether/petroleum ether
mixture.

o Target Yield: 60-70%.

o Target Melting Point: 70-72°C.

Visualization: Synthesis Workflow
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Figure 2: Process flow for the Williamson ether synthesis of Mephenesin.

Analytical Characterization

To validate the synthesis of Mephenesin (C10H1403), the following spectral data is standard.
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3200-3400 cm~*: Broad O-H stretch (Hydrogen bonded).

1600, 1585 cm~1: C=C aromatic ring stretch.

1240 cm~1: C-O-C asymmetric stretch (Aryl alkyl ether).

1040 cm~1: C-O stretch (Primary alcohol).

Ketopinic Acid: The Chiral Counterpart

While Mephenesin dominates the pharmacological discussion of CioH1403, Ketopinic Acid is
vital for the development of drugs.

o Structure: Arigid bicyclic framework derived from camphor with a carboxylic acid at the
bridgehead (C1) and a ketone at C2.

o Utility: It serves as a resolving agent. Because it is available in high enantiomeric purity, it
can react with racemic amines or alcohols to form diastereomers. These diastereomers have
different physical properties (solubility, boiling point), allowing separation of the enantiomers.

e Ligand Synthesis: It is also a precursor for chiral oxazoline ligands used in asymmetric
catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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